Cas no 2229018-78-2 (methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate)

• Product Name: methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate
• CAS No: 2229018-78-2
• MF: C₇H₉BrN₂O₂S
• MW: 265.127559423447
• CID: 6547647
• PubChem ID: 165797817
• Update Time: 2025-06-12

methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate
• 2229018-78-2
• EN300-1926348

• Inchi： 1S/C7H9BrN2O2S/c1-12-6(11)4(2-9)5-3-13-7(8)10-5/h3-4H,2,9H2,1H3
• InChI Key： AEALPWNQSPPJKO-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C(=O)OC)CN

Computed Properties

• Exact Mass: 263.95681g/mol
• Monoisotopic Mass: 263.95681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.4Ų

Additional information on methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate

Methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate (CAS No. 2229018-78-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate, identified by its CAS number 2229018-78-2, represents a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of an amino group, a carboxylate ester, and a brominated thiazole ring, make it a versatile building block for medicinal chemists.

The thiazole moiety is a well-documented pharmacophore in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. In particular, derivatives of thiazole have shown promise in the treatment of infections, cancer, and neurological diseases. The bromine substituent at the 2-position of the thiazole ring enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies. This characteristic makes methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate an invaluable asset in the development of novel therapeutic agents.

Recent advancements in synthetic chemistry have highlighted the importance of this compound in the preparation of small-molecule inhibitors. For instance, researchers have utilized methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate as a precursor in the synthesis of kinase inhibitors, which are critical in oncology research. The amino group and carboxylate ester functionality provide multiple sites for derivatization, enabling the creation of libraries of compounds with tailored biological activities. These libraries are then subjected to high-throughput screening to identify lead candidates for further development.

In addition to its role in kinase inhibition, methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate has been explored in the context of anti-inflammatory drug design. Thiazole derivatives are known to modulate inflammatory pathways by interacting with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The bromine atom facilitates further chemical modifications that can enhance binding affinity to these targets. Consequently, this compound has been incorporated into synthetic strategies aimed at developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

The growing interest in central nervous system (CNS) drugs has also driven research into methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate. Thiazole-based compounds have demonstrated potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease by inhibiting amyloid-beta aggregation and tau hyperphosphorylation. The structural flexibility of this intermediate allows for the design of molecules that can cross the blood-brain barrier, a critical requirement for CNS therapeutic agents. Ongoing studies are focused on optimizing synthetic routes to improve yields and purity while maintaining biological activity.

The chemical synthesis of methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate involves multi-step reactions that require precise control over reaction conditions. Key steps include the bromination of thiazole precursors followed by condensation with appropriate amino acid derivatives. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce complex functionalities onto the thiazole ring with high selectivity. These innovations not only enhance production efficiency but also minimize waste generation, aligning with green chemistry principles.

In conclusion, methyl 3-amino-2-(2-bromo-1,3-thiazol-4-yl)propanoate (CAS No. 2229018-78-2) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules targeting various diseases. As synthetic methodologies continue to evolve, this compound will remain a cornerstone in the quest for novel therapeutic agents that address unmet medical needs.